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Compound of Interest

Compound Name: PYR14-TFSI

Cat. No.: B1250298

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the relationship between temperature and the density of
the ionic liquid 1-butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide (PYR14-TFSI).
This document provides a comprehensive overview of the experimental data, detailed
methodologies for its measurement, and a logical workflow for the determination of this critical
physicochemical property.

Core Data Presentation

The density of PYR14-TFSI exhibits a clear inverse relationship with temperature. As the
temperature increases, the density of the ionic liquid decreases. This behavior is consistent
with the thermal expansion of the liquid. Critically evaluated data from the National Institute of
Standards and Technology (NIST) Thermophysical Properties of Fluid Systems database
provides a reliable set of density values over a range of temperatures.
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Temperature (K) Density (g/lcm?)
273.15 1.428
283.15 1.419
293.15 1.410
298.15 1.405
303.15 1.401
313.15 1.392
323.15 1.383
333.15 1.374
343.15 1.365
353.15 1.356
363.15 1.347
373.15 1.338
383.15 1.329
393.15 1.320

Note: This data is based on critically evaluated information which may be derived from multiple
experimental sources and fitting equations.

At approximately room temperature, various suppliers report similar density values. For
instance, a density of 1.40 g/cm3 at 23°C (296.15 K) and 1.392 g/cm? at 25°C (298.15 K) have
been cited.[1][2]

Experimental Protocols

The determination of ionic liquid density as a function of temperature is most commonly and
accurately performed using a vibrating tube densitometer.[3][4] The following protocol outlines
the key steps for measuring the density of PYR14-TFSI.
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Instrumentation:

 Vibrating tube densitometer (e.g., Anton Paar DMA series or similar) with temperature
control.

e Syringes for sample injection.

 Inert gas source (e.g., nitrogen or argon).

e Glove box or dry air enclosure (recommended for sample handling).
o Cleaning solvents (e.g., isopropanol, acetone).

Protocol:

 Instrument Calibration:

o Perform a two-point calibration of the densitometer using fluids of well-known density that
bracket the expected density range of the ionic liquid.

o Typically, dry air and deionized, degassed water are used as calibration standards.
o Ensure the instrument is calibrated at the desired measurement temperatures.
e Sample Preparation:

o PYR14-TFSIl is hygroscopic and can absorb atmospheric moisture, which will affect its
density. Therefore, it is crucial to handle the sample under an inert and dry atmosphere
(e.g., inside a glove box).

o To minimize the presence of dissolved gases, which can form bubbles and interfere with
the measurement, it is recommended to degas the sample prior to measurement. This can
be achieved by subjecting the sample to a vacuum for a specified period.

o Visually inspect the sample for any particulate matter or immiscible phases. If present, the
sample should be filtered or purified before measurement.

e Measurement Procedure:
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o Set the desired temperature on the densitometer and allow the instrument to stabilize.

o Carefully inject the PYR14-TFSI sample into the vibrating U-tube of the densitometer
using a syringe.

o Inject the sample slowly and steadily to avoid the introduction of air bubbles. Visually
inspect the U-tube to ensure it is completely filled with a homogenous, bubble-free
sample.

o Allow the sample to thermally equilibrate within the measuring cell until a stable density
reading is obtained. Modern densitometers often have an automatic stability detection
function.

o Record the density and the corresponding temperature.

o To obtain a temperature-dependent density profile, incrementally change the temperature
setpoint and repeat the measurement after the sample has reached thermal equilibrium at
each new temperature.

¢ Cleaning and Maintenance:

o After measurement, thoroughly clean the vibrating tube to prevent cross-contamination
and sample buildup.

o Flush the cell with appropriate solvents. A common sequence is to first use a solvent in
which the ionic liquid is highly soluble (e.g., isopropanol or acetone), followed by a more
volatile solvent to facilitate drying.

o Finally, purge the cell with dry air or an inert gas until it is completely dry before performing
the next measurement or shutting down the instrument.

Mandatory Visualization

The following diagrams illustrate the logical workflow for the experimental determination of
PYR14-TFSI density and the fundamental relationship between its density and temperature.
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A flowchart of the experimental workflow for density measurement.
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The inverse relationship between temperature and density of PYR14-TFSI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 1-Butyl-1-methylpyrrolidinium Bis(trifluoromethanesulfonyl)imide [solvionic.com]
e 2. lonic liquid 1-butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)azanide [ilschem.com]
e 3. osti.gov [osti.gov]

e 4. Understanding the Liquid Structure in Mixtures of lonic Liquids with Semiperfluoroalky! or
Alkyl Chains - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [The Temperature-Dependent Density of PYR14-TFSI: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1250298#pyrl14-tfsi-density-vs-temperature-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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